Cas no 58409-60-2 (4-Menthen-8-ol)
4-Menthen-8-ol structure
Product Name:4-Menthen-8-ol
4-Menthen-8-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Menthen-8-ol
- 1-Cyclohexene-1-methanol, alpha,alpha,4-trimethyl-
- p-menth-3-en-8-ol
- HMXMWOXFKFLOGK-UHFFFAOYSA-N
- EINECS 261-239-6
- 58409-60-2
- EINECS 242-365-0
- NS00052282
- 1-Cyclohexene-1-methanol, .alpha.,.alpha.,4-trimethyl-
- 18479-65-7
- DTXSID30885049
- SCHEMBL6757586
- 2-(4-methylcyclohexen-1-yl)propan-2-ol
- alpha,alpha,4-Trimethylcyclohexene-1-methanol
-
- Inchi: 1S/C10H18O/c1-8-4-6-9(7-5-8)10(2,3)11/h6,8,11H,4-5,7H2,1-3H3
- InChI Key: HMXMWOXFKFLOGK-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1=CCC(C)CC1
Computed Properties
- Exact Mass: 154.13584
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.934
- Boiling Point: 223.9 °C at 760 mmHg
- Flash Point: 87.2 °C
- Refractive Index: 1.482
- PSA: 20.23
4-Menthen-8-ol Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
58409-60-2 (4-Menthen-8-ol) Related Products
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- 2102-59-2(2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, (1R,5R)-)
- 40716-66-3(trans-nerolidol)
- 10339-55-6(1,6-Nonadien-3-ol,3,7-dimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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